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Compound of Interest

Compound Name: Einecs 308-467-5

Cat. No.: B15180195

Audience: Researchers, scientists, and drug development professionals.

Preamble: This document details the mechanism of action of the substance identified by
EINECS number 308-467-5. It is critical to establish at the outset that this compound is not a
pharmacological agent and does not possess a mechanism of action in a biological context.
Instead, it is a polymeric Hindered Amine Light Stabilizer (HALS) used in the polymer and
plastics industry. Its function is to protect materials from photo-oxidative degradation. This
guide will, therefore, focus on its chemical mechanism in that industrial application.

Substance ldentification:

EINECS Number: 308-467-5

CAS Number: 70624-18-9

Chemical Name: Poly[[6-[(1,1,3,3-tetramethylbutyl)amino]-1,3,5-triazine-2,4-diyl][(2,2,6,6-
tetramethyl-4-piperidinyl)imino]-1,6-hexanediyl[(2,2,6,6-tetramethyl-4-piperidinyl)imino]]

Common Designation: Polymeric HALS (often sold under trade names such as Chimassorb
944 or Light Stabilizer 944).[1][2]

Core Mechanism of Action: Radical Scavenging

Unlike UV absorbers that block or absorb UV radiation, EINECS 308-467-5 functions by
inhibiting the degradation of a polymer.[3][4] Its efficacy stems from its ability to scavenge and
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neutralize free radicals that are generated within the polymer upon exposure to light and heat.
[5][6] This activity is cyclical, allowing a single HALS molecule to neutralize multiple radicals
over a long period, which accounts for the high efficiency and longevity of these stabilizers.[4]
[5][6] This regenerative process is known as the Denisov Cycle.[5][6]

The core functional group is the 2,2,6,6-tetramethylpiperidine moiety.[3][5] The mechanism can
be broadly summarized in the following stages:

Initiation: UV radiation creates free radicals (Re¢) and peroxy radicals (ROQe) in the polymer.

« Intervention (HALS Activation): The secondary amine (>N-H) of the HALS molecule reacts
with peroxy radicals to form a stable nitroxyl radical (>N-QO¢).

o Termination: This nitroxyl radical is a highly efficient scavenger that reacts with and
terminates the polymer alkyl radicals (Re) in the degradation cycle.

e Regeneration: Through a series of subsequent reactions with other radical species like
hydroperoxides, the active nitroxyl radical and the initial amine form are regenerated,
allowing the cycle to continue.[5][6]

This cyclic nature means the stabilizer is not consumed quickly, providing durable, long-term
protection to the material.[3][6]

Signaling Pathway Visualization: The Denisov Cycle

The following diagram illustrates the key steps in the HALS radical scavenging cycle. This
represents the chemical pathway central to the stabilizer's function.
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Caption: The HALS Denisov Cycle for polymer photostabilization.

Quantitative Data

Specific quantitative performance data for HALS, such as reaction rate constants or
stabilization efficiency in particular polymer matrices, is highly dependent on experimental
conditions (e.g., polymer type, temperature, light intensity, presence of other additives) and is
often proprietary to the manufacturer. Publicly available academic literature may contain such
data, but it is not typically aggregated in a comparative format.

For research purposes, the following table outlines the key quantitative parameters used to
evaluate the efficacy of a HALS like EINECS 308-467-5.
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Parameter

Description

Typical Unit

Significance

Volatility / Migration
Rate

The rate at which the
stabilizer is lost from
the polymer matrix
due to evaporation or

extraction.

% weight loss / time

Lower values indicate
better permanence
and long-term stability.
Polymeric HALS
generally have low
volatility.[2][3]

A measure of

A lower change in the

yellowness index

Color Change discoloration of the o
) AYI signifies better color
(Yellowness Index) polymer after a period N
stability and
of UV exposure. ]
protection.
High gloss retention is
The percentage of critical for surface-
] initial surface gloss finishing applications
Gloss Retention o % o
maintained after UV and indicates less
exposure. surface degradation.
[7]
The retention of Indicates the
Mechanical Property properties like tensile o preservation of the
0
Retention strength or elongation polymer's structural
at break after aging. integrity.
_ A higher rate indicates
The reaction rate o
more efficient
constant for the ] o
) ) ) ) scavenging. This is
Radical Scavenging interaction between ) )
L mol-ts? typically determined

Rate

the HALS nitroxyl
radical and polymer

radicals.

through specialized
chemical kinetics

studies.

Experimental Protocols

The evaluation of HALS performance involves subjecting stabilized and unstabilized polymer

samples to controlled aging conditions and measuring the change in their physical and
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chemical properties over time.

Accelerated Weathering Protocol

This is the most common method for assessing the performance of light stabilizers.

Objective: To simulate the long-term effects of sunlight, heat, and moisture in a compressed
timeframe.

Methodology:

Sample Preparation: Polymer samples (e.g., films, plagues) are prepared with and without
the HALS additive at specified concentrations.

o Exposure: Samples are placed inside a weathering chamber equipped with a light source
(typically Xenon Arc or Fluorescent UV lamps) that mimics the solar spectrum.

e Environmental Cycling: The chamber cycles through controlled periods of light exposure,
heat, and humidity/moisture spray to simulate day/night and weather cycles.

o Property Measurement: At predetermined intervals, samples are removed from the chamber
for analysis.

e Analysis:

o Spectroscopic Analysis: Techniques like Fourier-transform infrared spectroscopy (FTIR)
are used to monitor the formation of carbonyl groups, which is a key indicator of polymer
oxidation.

o Colorimetry: A spectrophotometer is used to measure the change in color and yellowness
index.

o Mechanical Testing: A tensiometer is used to measure changes in tensile strength,
modulus, and elongation.

o Surface Analysis: Gloss meters are used to measure the retention of surface gloss.

Analytical Workflow for HALS Quantification
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The following diagram outlines a typical workflow for identifying and quantifying HALS in a
polymer matrix, which is essential for migration studies and quality control.
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Caption: Experimental workflow for HALS analysis in polymers.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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